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Compound of Interest

Compound Name: Physalin H

CAS No.: 70241-09-7

Cat. No.: B1216938

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Physalin H, a naturally occurring seco-steroid belonging to the withanolide class, has garnered

significant interest in the scientific community for its diverse pharmacological properties. This

guide provides a comprehensive meta-analysis of published studies on Physalin H, offering a

comparative overview of its cytotoxic, anti-inflammatory, and immunosuppressive activities. The

information is presented to facilitate further research and drug development efforts.

Quantitative Comparison of Bioactivities
The following tables summarize the quantitative data from various studies, providing a clear

comparison of the efficacy of Physalin H and other relevant physalins across different

biological assays.

Table 1: Cytotoxic Activity of Physalins against Various
Cancer Cell Lines
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Table 2: Anti-inflammatory and Immunosuppressive
Activities of Physalin H

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Key Signaling Pathways Modulated by Physalin H
Physalin H exerts its biological effects by modulating several critical signaling pathways. The

following diagrams, generated using Graphviz (DOT language), illustrate the mechanisms of

action of Physalin H.

Hedgehog Signaling Pathway Inhibition
Physalin H is a known inhibitor of the Hedgehog (Hh) signaling pathway, which is aberrantly

activated in several cancers. It disrupts the formation of the GLI1-DNA complex, a crucial step
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in the activation of Hh target genes.[1][2][6]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Extracellular

Cytoplasm
Nucleus

Inflammatory Stimulus
(e.g., TNF-α, LPS) Receptor IKK Complex

 Activates

IκBα

 Phosphorylates

p65/p50
(NF-κB)

 Degradation &
Release of p65/p50 p65/p50

(Active) DNA

 Translocates &
BindsPhysalin H

 Prevents degradation
Pro-inflammatory
Gene Expression

 Promotes

T-Cell

MHC-Antigen
Complex

T-Cell Receptor
(TCR)

 Binds

T-Cell Activation

Proliferation

Cytokine Production
(IL-2, IFN-γ, IL-4, IL-10)Physalin H

 Inhibits

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.medchemexpress.com/physalin-h.html
https://www.medchemexpress.com/Targets/Hedgehog/effect/inhibitor.html?locale=ko-KR&page=3
https://www.researchgate.net/publication/259879348_Physalin_H_from_Solanum_nigrum_as_an_Hh_signaling_inhibitor_blocks_GLI1-DNA-complex_formation
https://www.benchchem.com/product/b1216938?utm_src=pdf-body-href
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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